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Abstract
This technical guide provides an in-depth account of the historical discovery and initial isolation

of the element osmium. It details the pioneering work of the English chemist Smithson Tennant

in 1803, who first identified osmium, along with iridium, from the insoluble residue of platinum

ore. This document reconstructs the experimental protocols of the early 19th century, offering a

glimpse into the nascent stages of platinum group metal chemistry. The guide presents the

available qualitative and quantitative data from the period, structured for clarity and

comparison. Furthermore, it visualizes the logical workflow of Tennant's groundbreaking

experiments using modern diagrammatic tools, providing a comprehensive resource for

researchers and historians of science.

Introduction: The Enigmatic Black Powder
The story of osmium's discovery is intrinsically linked to the burgeoning field of platinum

chemistry in the late 18th and early 19th centuries. European chemists studying crude platinum

ore, primarily sourced from Colombia, observed that when the ore was dissolved in aqua regia

(a potent mixture of nitric and hydrochloric acids), a small amount of a mysterious, insoluble

black powder remained.[1][2] This residue was initially dismissed by many as mere graphite.[2]
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However, its true nature would soon be unveiled by the meticulous investigations of Smithson

Tennant.[1][2]

In 1803, Smithson Tennant, an English chemist, turned his attention to this enigmatic black

powder.[1] Through a series of innovative and persistent experiments, he successfully isolated

two new metallic elements from this residue: osmium and iridium.[1][3] He formally announced

his discoveries to the Royal Society in a letter on June 21, 1804.[4] This guide delves into the

technical specifics of Tennant's work, providing a detailed methodology and analysis of his

process for isolating osmium.

Properties of Osmium (Early 19th Century
Observations)
Upon its isolation, osmium presented itself as a metal with remarkable and distinct properties,

some of which were immediately apparent to Tennant and his contemporaries. The table below

summarizes the initial qualitative and the limited quantitative understanding of osmium in the

early 19th century.
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Property Description

Appearance
A dark gray or blue-colored powder in its pure,

isolated form.[5]

Volatility of Oxide

Forms a highly volatile and pungent oxide

(osmium tetroxide, OsO₄) upon heating in the

presence of air. This was a key characteristic

used in its isolation.[5]

Odor

The volatile oxide possesses a characteristic

and unpleasant chlorine-like or slightly garlicky

smell. This property led Tennant to name the

element "osmium" from the Greek word osme,

meaning "smell".[4][6]

Reactivity with Mercury

Osmium readily forms an amalgam with mercury

when its aqueous oxide solution is shaken with

the liquid metal.[5]

Precipitation by other Metals

The oxide of osmium is reduced to its metallic

state by other metals such as copper, tin, and

zinc, which precipitate osmium as a black or

gray powder.[5]

Colorimetric Reactions

An infusion of galls produces a vivid purple to

deep blue color in a solution of osmium oxide,

serving as a distinct chemical test.[5]

Experimental Protocols for the Isolation of Osmium
The following is a reconstructed, detailed methodology for the isolation of osmium based on

Smithson Tennant's 1804 publication in the Philosophical Transactions of the Royal Society of

London and contextualized with the common laboratory practices of the early 19th century. It is

important to note that Tennant's original account was descriptive and lacked the precise

quantitative measurements common in modern scientific literature.

Materials and Apparatus

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.thoughtco.com/osmium-facts-606570
https://www.thoughtco.com/osmium-facts-606570
https://briandcolwell.com/a-history-of-osmium/
https://www.azom.com/article.aspx?ArticleID=6061
https://www.thoughtco.com/osmium-facts-606570
https://www.thoughtco.com/osmium-facts-606570
https://www.thoughtco.com/osmium-facts-606570
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Material: The black, insoluble powder remaining after the dissolution of crude

platinum ore in aqua regia.

Reagents:

Sodium hydroxide (caustic soda)

Sulphuric acid

Mercury

Infusion of galls (a source of tannins for colorimetric testing)

Apparatus:

Crucible (likely made of silver or a similar heat-resistant material) for high-temperature

fusion.

Furnace capable of reaching "red heat."

Glass retort and receiver for distillation.

Glass vials and beakers for reactions and observations.

Step-by-Step Procedure
Alkaline Fusion: The black powder residue from the platinum ore was mixed with a quantity

of sodium hydroxide in a crucible. This mixture was then heated in a furnace to "red heat."[6]

This high-temperature reaction with the alkali was crucial for converting the osmium in the

residue into a soluble form.[6] The likely product of this reaction was a yellow solution,

probably containing a salt of osmic acid, such as cis–[Os(OH)₂O₄]²⁻.[4][6]

Dissolution: After cooling, the fused mass was treated with water to dissolve the resulting

sodium osmate, forming a yellow solution.[6]

Acidification and Distillation: The alkaline solution containing the dissolved osmium was then

placed in a glass retort. Sulphuric acid was added to the solution to acidify it.[5] This

acidification step converted the osmate into the volatile osmium tetroxide (OsO₄).[6] The
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retort was then gently heated, causing the osmium tetroxide to distill over into a receiver,

where it was collected as a colorless aqueous solution.[5] A second, slower distillation was

sometimes performed to ensure the complete removal of any co-distilled sulphuric acid.[5]

Amalgamation: The aqueous solution of osmium tetroxide was then shaken with mercury.[5]

The osmium tetroxide was reduced by the mercury, and the resulting metallic osmium

formed an amalgam with the excess mercury.[5] This process was evident by the

disappearance of the characteristic smell of the osmium tetroxide.[5]

Isolation of Pure Osmium: The osmium-mercury amalgam was then separated from the

excess mercury, possibly by squeezing it through leather.[5] The final step involved heating

the amalgam to distill off the mercury, leaving behind a dark gray or blue powder of pure

osmium.[5]

Visualizing the Discovery and Isolation Workflow
The following diagrams, rendered in the DOT language for Graphviz, illustrate the logical

relationships and experimental workflows described in this guide.
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Figure 1: Initial Processing of Platinum Ore
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Figure 2: Smithson Tennant's Osmium Isolation Workflow
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Conclusion
The discovery and isolation of osmium by Smithson Tennant represent a significant milestone

in the history of chemistry. His work not only introduced a new element with unique properties

to the scientific community but also demonstrated innovative techniques for the separation of

the platinum group metals. While the experimental protocols of the early 19th century lacked

the quantitative rigor of modern chemistry, Tennant's systematic approach of alternating acidic

and alkaline treatments, combined with distillation, laid the groundwork for the future refining of

these precious and technologically vital metals. This technical guide serves as a testament to

the ingenuity of early chemists and provides a valuable historical and technical resource for

understanding the origins of osmium chemistry.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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